2-ethoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol

• IUPAC Name: 2-ethoxy-4-[(2-methoxy-5-phenylanilino)methyl]phenol
• InChI: InChI=1S/C22H23NO3/c1-3-26-22-13-16(9-11-20(22)24)15-23-19-14-18(10-12-21(19)25-2)17-7-5-4-6-8-17/h4-14,23-24H,3,15H2,1-2H3
• InChI Key: FOZJRGGQXZEGBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2=C(C=CC(=C2)C3=CC=CC=C3)OC)O
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

2-ethoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol, also known as Bisphenol S (BPS), is a chemical compound that is used as a substitute for Bisphenol A (BPA) in various industrial and consumer applications. BPA is a well-known endocrine disruptor that has been linked to various health issues, including reproductive disorders, cancer, and obesity. BPS was introduced as a safer alternative to BPA, but recent studies have shown that it may also have adverse effects on human health and the environment.

Mechanism of Action

BPS exerts its effects on the body by binding to estrogen and androgen receptors, which are responsible for regulating the production of hormones. When BPS binds to these receptors, it can either mimic or block the actions of natural hormones, leading to a disruption in the normal hormonal balance.
Biochemical and Physiological Effects:
Studies have shown that exposure to BPS can have adverse effects on various biological systems, including the reproductive, cardiovascular, and nervous systems. BPS has been shown to disrupt the normal development of the reproductive system, leading to infertility, decreased sperm count, and other reproductive disorders. It has also been linked to cardiovascular diseases, such as hypertension and atherosclerosis, and neurological disorders, such as anxiety and depression.

Advantages and Limitations for Lab Experiments

BPS can be used as a tool to study the effects of endocrine disruptors on human health and the environment. Its chemical properties make it a suitable substitute for BPA in various industrial and consumer applications. However, the use of BPS in scientific research has limitations, as it may not accurately reflect the effects of other endocrine disruptors that are present in the environment.

Future Directions

Further research is needed to fully understand the effects of BPS on human health and the environment. Studies should focus on the long-term effects of BPS exposure and its interactions with other endocrine disruptors. Alternative methods for the production of consumer products should also be explored to reduce the use of BPS and other harmful chemicals.

Synthesis Methods

BPS can be synthesized by the reaction of 4-methoxy-3-biphenylamine with 2-bromo-4-ethoxyphenol in the presence of a base. The reaction yields BPS as a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

BPS is commonly used in the production of thermal paper, plastics, and other consumer products. It is also used in scientific research as a tool to study the effects of endocrine disruptors on human health and the environment. BPS has been shown to have estrogenic and anti-androgenic properties, which can interfere with the normal functioning of the endocrine system.